Cas no 886498-43-7 ((4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE)

(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE is a synthetic organic compound featuring a piperidine core substituted with an amino group at the 4-position and a 3-methoxyphenyl carbonyl moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as a potential intermediate in drug discovery. The presence of both amino and methoxy functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its well-defined molecular framework makes it suitable for studying structure-activity relationships in medicinal chemistry. The compound's stability under standard conditions ensures consistent performance in synthetic workflows. Researchers value its potential utility in developing bioactive molecules, particularly in CNS-targeted therapies due to the piperidine scaffold's prevalence in neurologically active compounds.

(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE structure

886498-43-7 structure

Product Name:(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE

CAS No:886498-43-7

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

CID:5234138

Update Time:2025-05-19

(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE Chemical and Physical Properties

Names and Identifiers

- (4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE
- Inchi： 1S/C13H18N2O2/c1-17-12-4-2-3-10(9-12)13(16)15-7-5-11(14)6-8-15/h2-4,9,11H,5-8,14H2,1H3
- InChI Key： DQPXTZFNWPGMPV-UHFFFAOYSA-N
- SMILES： COC1C=C(C(N2CCC(N)CC2)=O)C=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3

(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM527769-1g	(4-Aminopiperidin-1-yl)(3-methoxyphenyl)methanone	886498-43-7	97%	1g	$577	2023-03-24
Ambeed	A557201-1g	(4-Aminopiperidin-1-yl)(3-methoxyphenyl)methanone	886498-43-7	97%	1g	$589.0	2025-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD598355-1g	(4-Aminopiperidin-1-yl)(3-methoxyphenyl)methanone	886498-43-7	97%	1g	￥4046.0	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650143-1g	(4-Aminopiperidin-1-yl)(3-methoxyphenyl)methanone	886498-43-7	98%	1g	￥9177.00	2024-04-26
Crysdot LLC	CD11031212-1g	(4-Aminopiperidin-1-yl)(3-methoxyphenyl)methanone	886498-43-7	97%	1g	$583	2024-07-18

(4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE Related Literature

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Additional information on (4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE

Chemical Compound CAS No 886498-43-7: (4-AMINO-PIPERIDIN-1-YL)-(3-METHOXY-PHENYL)-METHANONE

The chemical compound with CAS No 886498-43-7, known as (4-amino-piperidin-1-yl)-(3-methoxy-phenyl)-methanone, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an amino group and a methoxy-substituted phenyl group. The methanone functional group further enhances its chemical reactivity and potential applications.

Recent studies have highlighted the importance of (4-amino-piperidin-1-yl)-(3-methoxy-phenyl)-methanone in drug design and development. The piperidine moiety, a six-membered ring containing one nitrogen atom, is a common structural element in many bioactive compounds. The presence of the amino group at the 4-position of the piperidine ring introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Meanwhile, the 3-methoxy-phenyl group contributes to the molecule's hydrophobicity and aromaticity, further influencing its pharmacokinetic properties.

One of the most significant advancements in understanding this compound comes from its role in enzyme inhibition studies. Researchers have demonstrated that (4-amino-piperidin-1-yl)-(3-methoxy-phenyl)-methanone exhibits potent inhibitory activity against certain proteases, making it a promising lead compound for anti-inflammatory and antiviral therapies. The methanone group plays a pivotal role in stabilizing the enzyme-inhibitor complex through π-interactions and hydrogen bonding.

Moreover, the synthesis of (4-amino-piperidin-1-yl)-(3-methoxy-phenyl)-methanone has been optimized using green chemistry principles. Traditional methods often involved multiple steps and hazardous reagents, but recent innovations have streamlined the process. For instance, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times while minimizing environmental impact.

The structural versatility of this compound also extends to its potential applications in materials science. The combination of a rigid piperidine ring and an aromatic phenyl group makes it suitable for use as a building block in supramolecular chemistry. Studies have shown that (4-amino-piperidin-1-y